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molecular formula C20H21N3O B8408056 N-(4,5-diphenyloxazolyl)methyl piperazine

N-(4,5-diphenyloxazolyl)methyl piperazine

Cat. No. B8408056
M. Wt: 319.4 g/mol
InChI Key: BHQCVXXRKOWALH-UHFFFAOYSA-N
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Patent
US05382584

Procedure details

A mixture of 4,5-diphenyl-2-bromomethyloxazole (X; 20 g, 0.063 moles) and excess piperazine (10 mol equivalent) in 400 ml of absolute ethanol was stirred overnight at room temperature. The reaction mixture was evaporated and the residue was taken up in 4X200 ml of methylene chloride and washed several times with water and brine. The organic layer was dried over Na2SO4, evaporated and the product was obtained as a yellow solid (19.8 g, 95%) after passing through a silica gel column and eluting with a mixture of methanol/chloroform (1:9). This procedure is amenable for large scale synthesis. MS (DCl) MH+ 320.
Name
4,5-diphenyl-2-bromomethyloxazole
Quantity
20 g
Type
reactant
Reaction Step One
Name
piperazine
Quantity
10 mol
Type
reactant
Reaction Step One
Name
ethanol
Quantity
400 mL
Type
solvent
Reaction Step One
Name
solid
Yield
95%

Identifiers

REACTION_CXSMILES
[C:1]1([C:7]2[N:8]=[C:9]([CH2:18]Br)[O:10][C:11]=2[C:12]2[CH:17]=[CH:16][CH:15]=[CH:14][CH:13]=2)[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.[NH:20]1[CH2:25][CH2:24][NH:23][CH2:22][CH2:21]1>C(O)C>[C:1]1([C:7]2[N:8]=[C:9]([CH2:18][N:20]3[CH2:25][CH2:24][NH:23][CH2:22][CH2:21]3)[O:10][C:11]=2[C:12]2[CH:17]=[CH:16][CH:15]=[CH:14][CH:13]=2)[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1

Inputs

Step One
Name
4,5-diphenyl-2-bromomethyloxazole
Quantity
20 g
Type
reactant
Smiles
C1(=CC=CC=C1)C=1N=C(OC1C1=CC=CC=C1)CBr
Name
piperazine
Quantity
10 mol
Type
reactant
Smiles
N1CCNCC1
Name
ethanol
Quantity
400 mL
Type
solvent
Smiles
C(C)O

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
was stirred overnight at room temperature
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The reaction mixture was evaporated
WASH
Type
WASH
Details
washed several times with water and brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The organic layer was dried over Na2SO4
CUSTOM
Type
CUSTOM
Details
evaporated

Outcomes

Product
Details
Reaction Time
 8 (± 8) h
Name
solid
Type
product
Smiles
C1(=CC=CC=C1)C=1N=C(OC1C1=CC=CC=C1)CN1CCNCC1
Measurements
Type Value Analysis
AMOUNT: MASS 19.8 g
YIELD: PERCENTYIELD 95%
YIELD: CALCULATEDPERCENTYIELD 98.4%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.